Cas no 1804908-18-6 (Methyl 3-bromo-2-fluoro-5-hydroxybenzoate)

Methyl 3-bromo-2-fluoro-5-hydroxybenzoate is a fluorinated and brominated aromatic ester with significant utility in synthetic organic chemistry. The presence of both bromo and fluoro substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the hydroxy group offers a handle for further functionalization. The methyl ester group provides stability and facilitates purification. This compound is particularly valuable in pharmaceutical and agrochemical research as a versatile intermediate for constructing complex molecules. Its well-defined structure and multiple reactive sites make it a preferred choice for targeted synthesis, enabling efficient derivatization in medicinal chemistry applications.
Methyl 3-bromo-2-fluoro-5-hydroxybenzoate structure
1804908-18-6 structure
Product Name:Methyl 3-bromo-2-fluoro-5-hydroxybenzoate
CAS No:1804908-18-6
MF:C8H6BrFO3
MW:249.033845424652
CID:4954498
Update Time:2025-06-20

Methyl 3-bromo-2-fluoro-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-bromo-2-fluoro-5-hydroxybenzoate
    • Methyl 3-bromo-2-fluoro-5-hydroxybenzoate
    • Inchi: 1S/C8H6BrFO3/c1-13-8(12)5-2-4(11)3-6(9)7(5)10/h2-3,11H,1H3
    • InChI Key: BGBJLZQNJLIAFM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C(=O)OC)C=1F)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5

Methyl 3-bromo-2-fluoro-5-hydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A015009396-250mg
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